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Compound of Interest

Compound Name: 3-Bromothiophenol

Cat. No.: B044568

Technical Support Center: 3-Bromothiophenol

This technical support center provides essential information for the safe handling and use of 3-
Bromothiophenol in a research and development setting.

Frequently Asked Questions (FAQS)

Q1: What are the primary hazards associated with 3-Bromothiophenol?
Al: 3-Bromothiophenol is classified as a hazardous chemical. The primary hazards include:
o Toxicity: It is toxic if swallowed, in contact with skin, or if inhaled.[1][2][3][4]

e lIrritation: It causes serious eye irritation and skin irritation.[1][2][3][4][5] It may also cause
respiratory irritation.[1][2][3][4][5]

e Odor: It has a strong, unpleasant stench.[1][2][3][4]

Q2: What personal protective equipment (PPE) is required when handling 3-
Bromothiophenol?

A2: Appropriate PPE must be worn at all times when handling this substance. This includes:

o Eye/Face Protection: Wear chemical safety goggles or a face shield conforming to OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]
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» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]
This includes flame-retardant and impervious clothing.

» Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.
[1] A full-face respirator may be necessary if exposure limits are exceeded.

Q3: What are the proper storage conditions for 3-Bromothiophenol?

A3: 3-Bromothiophenol should be stored in a tightly closed container in a dry, cool, and well-
ventilated place.[1][2][5] It should be stored locked up and away from incompatible materials.[1]

[21[5]
Q4: What materials are incompatible with 3-Bromothiophenol?

A4: Avoid contact with strong oxidizing agents, strong acids, strong bases, and strong reducing
agents.[1]

Q5: What should I do in case of accidental contact or exposure?
A5: Immediate action is crucial. Follow these first-aid measures:

 Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing. Call a poison center or doctor immediately.[1][2] If the victim is not breathing, give
artificial respiration, but do not use the mouth-to-mouth method if the substance was
ingested or inhaled.[2]

» Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin with
plenty of soap and water. Call a poison center or doctor if you feel unwell.[1][2]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical
advice.[1][2]

 Ingestion: Immediately call a poison center or doctor. Rinse the mouth with water. Do NOT
induce vomiting.[1][2]
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Troubleshooting Guide

Issue

Possible Cause

Solution

Strong, unpleasant odor in the
lab

Improper storage or handling,

a small spill.

Ensure the container is tightly
sealed and stored in a well-
ventilated area, preferably a
fume hood. Check for any
spills and clean them up
immediately using an inert
absorbent material.

Skin or eye irritation after

handling

Inadequate PPE or accidental

exposure.

Immediately follow the first-aid
procedures for skin and eye
contact. Review and improve
PPE practices for future
handling. Ensure safety
goggles and appropriate

gloves are always worn.

Dizziness or respiratory
discomfort

Inhalation of vapors due to

inadequate ventilation.

Immediately move to an area
with fresh air. Seek medical
attention. Review the
ventilation in the work area
and always handle 3-
Bromothiophenol in a chemical

fume hood.

Quantitative Data

Physical and Chemical Properties

© 2025 BenchChem. All rights reserved.

3/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

Property

Value

Appearance

Colorless to pale yellow liquid or solid[6]

Molecular Formula

C6H5BrS[6]

Molecular Weight 189.07 g/mol [7]

Boiling Point 121 °C/249.8 °F @ 40 mmHg[1]

Flash Point 105 °C / 221 °F[1]

Density 1.832 g/mL at 25 °C[8]

Solubility Soluble in organic solvents like ethanol and

ether; limited solubility in water[6]

Hazard Classifications

Classification

Category

Acute Oral Toxicity

Category 3[1][2]

Acute Dermal Toxicity

Category 3[1][2]

Acute Inhalation Toxicity

Category 3[1][2]

Skin Corrosion/Irritation

Category 2[1][2][5]

Serious Eye Damage/Eye Irritation

Category 2[1][2][5]

Specific target organ toxicity (single exposure)

Category 3 (Respiratory system)[1][2][5]

Experimental Protocols

Standard Operating Procedure for Handling 3-

Bromothiophenol

e Preparation:

o Ensure a chemical fume hood is operational.

o Verify that an eyewash station and safety shower are accessible.[2]
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o Gather all necessary PPE: chemical safety goggles, appropriate chemical-resistant
gloves, and a lab coat.

o Have spill containment materials (inert absorbent) readily available.

e Handling:

[e]

Conduct all work involving 3-Bromothiophenol inside a certified chemical fume hood.[2]

o

Avoid breathing vapors or mist.[2]

[¢]

Prevent contact with skin and eyes.[5]

[¢]

Do not eat, drink, or smoke in the work area.[1]

[e]

Wash hands thoroughly after handling.[1]
e Storage:
o Keep the container tightly closed when not in use.[1][2][5]
o Store in a designated, well-ventilated, cool, and dry area.[1][2][5]
o Ensure the storage area is secure (store locked up).[2][5]
e Disposal:
o Dispose of waste in a desighated hazardous waste container.[1][2]

o Follow all local, regional, and national regulations for hazardous waste disposal.[1]

Visualizations
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Caption: Workflow for Safely Handling 3-Bromothiophenol.
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Caption: Emergency Response Protocol for 3-Bromothiophenol Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe handling procedures and PPE for 3-
Bromothiophenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044568#safe-handling-procedures-and-ppe-for-3-
bromothiophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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